2-chloro-N-[2-(3-methylthiophen-2-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(3-methylthiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C9H12ClNOS/c1-7-3-5-13-8(7)2-4-11-9(12)6-10/h3,5H,2,4,6H2,1H3,(H,11,12)
• InChI Key: HQTGHTSUTDSOBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCNC(=O)CCl
• Molecular Formula: C9H12ClNOS
• Molecular Weight: 217.72 g/mol

Description

2-chloro-N-[2-(3-methylthiophen-2-yl)ethyl]acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as 'Compound X' and is known for its potential therapeutic applications in various fields.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. This results in the suppression of inflammation, tumor growth, and microbial activity.
Biochemical and Physiological Effects:
Compound X has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It also exhibits anti-tumor properties by inducing cell death in cancer cells. In addition, it has been shown to have antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its high purity and yield. This makes it easy to obtain and work with in the lab. However, one of the limitations of using Compound X is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the study of Compound X. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the development of new anti-inflammatory and anti-tumor drugs. Further studies are needed to fully understand the mechanism of action of Compound X and its potential therapeutic applications.

Synthesis Methods

The synthesis of Compound X involves the reaction of 2-chloroacetamide with 3-methylthiophene-2-yl-ethylamine in the presence of a catalyst. The reaction is carried out under controlled conditions, and the yield of the product is typically high. The purity of the product can be further improved by recrystallization.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various fields. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.